Cas no 91108-05-3 (2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester
• CAS No: 91108-05-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4307406
• PubChem ID: 12021527
• Update Time: 2025-06-27

2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester
• 3-AMINO-3-(4-METHYLPHENYL)-2-PROPENOIC ACID ETHYL ESTER
• Ethyl 3-amino-3-(p-tolyl)acrylate
• 91108-05-3

• Inchi： 1S/C12H15NO2/c1-3-15-12(14)8-11(13)10-6-4-9(2)5-7-10/h4-8H,3,13H2,1-2H3/b11-8+
• InChI Key： UBGYTDILSOBSKQ-DHZHZOJOSA-N
• SMILES： C(/C1=CC=C(C)C=C1)(\N)=C/C(OCC)=O

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on 2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester

2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester (CAS No. 91108-05-3)

2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester (CAS No. 91108-05-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as ethyl 3-amino-3-(4-methylphenyl)acrylate, is characterized by its unique combination of an acrylate moiety and an aromatic amino group. These structural features endow the compound with a range of potential applications, from pharmaceutical development to advanced materials synthesis.

The acrylate functionality in 2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester makes it a valuable monomer for polymerization reactions. The presence of the amino group and the 4-methylphenyl substituent introduces additional reactivity and functional diversity. Recent studies have explored the use of this compound in the synthesis of copolymers with tailored properties for applications in drug delivery systems and biocompatible materials.

In the realm of pharmaceutical research, 2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester has shown promise as a building block for the synthesis of novel drugs. The compound's ability to undergo selective functionalization reactions allows for the creation of derivatives with enhanced biological activity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. The researchers synthesized a series of analogs by modifying the amino group and found that certain derivatives effectively inhibited the proliferation of cancer cells while showing minimal toxicity to healthy cells.

Moreover, 2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester has been investigated for its potential in developing new materials with unique optical and electronic properties. The combination of the acrylate and aromatic functionalities makes it an attractive candidate for the synthesis of polymers with tunable optical properties. A study published in Advanced Materials reported the successful synthesis of a copolymer using this compound as a monomer. The resulting material exhibited excellent photoluminescence properties and was used to fabricate efficient light-emitting diodes (LEDs).

The synthetic versatility of 2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester is further highlighted by its use in click chemistry reactions. Click chemistry is a powerful tool for constructing complex molecules through highly efficient and selective reactions. Researchers have utilized this compound in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to synthesize conjugates with specific biological targets. This approach has been particularly useful in developing targeted drug delivery systems where precise control over molecular architecture is crucial.

In addition to its applications in drug development and materials science, 2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester has also been studied for its potential in environmental remediation. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand for metal sequestration. A study published in Environmental Science & Technology demonstrated that derivatives of this compound effectively removed heavy metals from contaminated water sources, offering a promising approach to environmental cleanup.

The safety profile of 2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester is another important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity when used under controlled conditions. However, proper handling and storage protocols should always be followed to ensure safety and compliance with regulatory guidelines.

In conclusion, 2-Propenoic acid, 3-amino-3-(4-methylphenyl)-, ethyl ester (CAS No. 91108-05-3) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental remediation. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers aiming to develop innovative solutions across various scientific disciplines.